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Table 1: Basic Characteristics of Batabulin Sodium

Property Description

Synonyms T138067 sodium [1]

Molecular Weight 393.24 g/mol [1]

Molecular
Formula

C13H6F6NNaO3S [1]

CAS Number 195533-98-3 [1]

Mechanism of
Action

Covalently binds to β-tubulin isotypes, disrupting microtubule polymerization,
leading to cell-cycle arrest (G2/M) and apoptosis [1] [2].

Primary Solubility
Data

Soluble in DMSO (100 mg/mL or 317.87 mM) and Ethanol (100 mg/mL or 269.35
mM) [1] [2].

Experimental Protocol for Solubility Determination
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The following protocol provides a methodology to empirically determine the solubility of Batabulin sodium

in corn oil, as this specific data is not available in the literature.

1. Materials

Active Pharmaceutical Ingredient (API): Batabulin sodium (HY-13563A) [1].
Vehicle: High-quality, refined corn oil.

Equipment: Analytical balance, heating mantle or water bath, magnetic stirrer with hotplate, vortex
mixer, centrifuge, syringe filters (0.45 µm, non-aqueous compatible), HPLC system with UV detector.

2. Preliminary Saturation and Visual Inspection

Step 1: Place 1 mL of corn oil into a 2 mL clear glass vial.
Step 2: Add Batabulin sodium to the corn oil in small increments (e.g., 0.1 mg).

Step 3: After each addition, gently heat the mixture to 40-50°C (to simulate physiological temperature
and enhance dissolution) and vortex vigorously for 5-10 minutes.

Step 4: Observe the solution visually against a black and white background for undissolved API
particles. The point at which particles persist after vigorous mixing and do not dissolve upon further

heating is the preliminary saturation point.

3. Quantitative Solubility Measurement

Step 1: Prepare a saturated solution by adding an excess of Batabulin sodium to corn oil (based on

the preliminary test). Stir the mixture continuously at a controlled temperature (e.g., 37°C) for 24-48
hours to reach equilibrium [3].

Step 2: Centrifuge the saturated solution at high speed (e.g., 10,000-15,000 x g) for 15-30 minutes to
separate any undissolved solid.

Step 3: Carefully withdraw the supernatant and filter it through a 0.45 µm syringe filter pre-warmed to
the same temperature.

Step 4: Dilute an aliquot of the filtered supernatant with a suitable HPLC solvent (e.g., methanol or
acetonitrile).

Step 5: Quantify the concentration of Batabulin sodium using a pre-validated HPLC-UV method.
Compare the peak area to a standard calibration curve of Batabulin sodium in the same diluent.

Formulation Strategy and Protocol

Given the established solubility of Batabulin sodium in DMSO and ethanol, a standard protocol for

preparing a stock solution and subsequent dosing formulation is recommended.
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Table 2: Formulation Preparation Guide

Step Protocol Notes & Considerations

1. Stock
Solution

Dissolve Batabulin sodium in

DMSO to create a concentrated
stock (e.g., 50-100 mM).

Use freshly opened DMSO. Sonication may

be needed. Stock solutions are stable at
-80°C for 6 months [1].

2. Dosing
Solution

Dilute the DMSO stock solution into
pre-warmed corn oil. Vortex

thoroughly to ensure homogeneity.

The final concentration of DMSO in the corn
oil should be kept as low as possible (e.g., 1-

5%) to minimize its biological effects.

3.
Administration

Administer the formulation via oral

gavage or intraperitoneal injection.

For IP injection, ensure sterility by filtering the

solution through a 0.22 µm filter. Homogenize
the formulation immediately before dosing.

Workflow Overview: The following diagram summarizes the decision-making process for formulating

Batabulin sodium, incorporating the experimental protocol above.
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Critical Experimental Considerations

Vehicle Interference: Corn oil is a complex lipid mixture. Ensure that the corn oil and any co-solvents
do not interfere with the HPLC analysis of Batabulin sodium. Method development and validation

are crucial.
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Stability: The chemical stability of Batabulin sodium in corn oil at various temperatures should be

investigated over time. The compound is known to be sensitive to moisture [1].
In Vivo Correlation: Even if a homogeneous solution is formed, monitor the formulation post-

administration. Precipitation upon contact with gastric fluids or peritoneal cavity fluid is a known risk
for lipophilic drugs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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